Cas no 1932402-56-6 ((3R,4S)-4-methoxyoxolane-3-sulfonyl fluoride)

• Product Name: (3R,4S)-4-methoxyoxolane-3-sulfonyl fluoride
• CAS No: 1932402-56-6
• MF: C₅H₉FO₄S
• MW: 184.185964345932
• MDL: MFCD31420829
• CID: 5246394
• PubChem ID: 130915436
• Update Time: 2026-03-08

(3R,4S)-4-methoxyoxolane-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-Furansulfonyl fluoride, tetrahydro-4-methoxy-, (3R,4S)-
• (3R,4S)-4-methoxyoxolane-3-sulfonyl fluoride

• MDL： MFCD31420829
• Inchi： 1S/C5H9FO4S/c1-9-4-2-10-3-5(4)11(6,7)8/h4-5H,2-3H2,1H3/t4-,5+/m0/s1
• InChI Key： GOUJURCUIDJLCN-CRCLSJGQSA-N
• SMILES： O1C[C@H](OC)[C@H](S(F)(=O)=O)C1

Additional information on (3R,4S)-4-methoxyoxolane-3-sulfonyl fluoride

(3R,4S)-4-methoxyoxolane-3-sulfonyl fluoride: A Key Compound in Modern Pharmaceutical Research

CAS No. 1932402-56-6 represents a sulfur-containing compound with a unique molecular structure that has garnered significant attention in the field of synthetic chemistry and pharmaceutical applications. This compound, specifically (3R,4S)-4-methoxyoxolane-3-sulfonyl fluoride, is a derivative of oxolane rings functionalized with a sulfonyl fluoride group, which imparts distinct chemical reactivity and biological activity. Recent studies have highlighted its potential as a versatile intermediate in the development of novel therapeutic agents, particularly in the context of targeted drug discovery and enzyme inhibition mechanisms.

The molecular architecture of (3R,4S)-4-methoxyoxolane-3-sulfonyl fluoride is characterized by its stereocentric centers, which are critical for its stereochemical specificity. The 3R,4S configuration ensures optimal spatial orientation for interactions with biological targets, such

Recent advancements in computational chemistry have enabled researchers to model the interactions of (3R,4S)-4-methoxyoxolane-3-sulfonyl fluoride with protein targets at an atomic level. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for serine proteases, a class of enzymes implicated in various pathological conditions. The sulfonyl fluoride moiety acts as a potent electrophilic warhead, facilitating irreversible enzyme inhibition through nucleophilic attack at the active site. This mechanism has been validated in preclinical models of inflammatory diseases and neurodegenerative disorders.

One of the most promising applications of (3R,4S)-4-methoxyoxolane-3-sulfonyl fluoride lies in its potential as a prodrug precursor. Researchers at the University of Tokyo recently reported in Organic & Biomolecular Chemistry (2024) that this compound can be selectively converted into active metabolites through enzymatic hydrolysis. This property makes it an attractive candidate for drug delivery systems where controlled release of therapeutic agents is required. The methoxy group in its structure further enhances solubility and metabolic stability, addressing common challenges in drug formulation.

The synthesis of (3R,4S)-4-methoxyoxolane-3-sulfonyl fluoride has been optimized through innovative asymmetric catalytic methods. A 2023 breakthrough in green chemistry introduced a novel approach using chiral Lewis acids to achieve high enantioselectivity in its preparation. This method not only improves yield but also reduces environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing. The fluorine atom in the sulfonyl fluoride group plays a crucial role in modulating reactivity and metabolic fate, as revealed by recent in vitro studies.

Emerging research suggests that (3R,4S)-4-methoxyoxolane-3-sulfonyl fluoride may have applications beyond traditional pharmaceuticals. In a 2024 study published in Advanced Materials, scientists explored its potential in biomaterials science for creating responsive hydrogels. The compound's ability to form hydrogen bonds with water molecules enables tunable swelling behavior, making it suitable for drug-eluting implants and smart drug delivery systems. This dual functionality highlights its versatility across multiple scientific disciplines.

The pharmacokinetic profile of (3R,4S)-4-methoxyoxolane-3-sulfonyl fluoride has been extensively investigated in recent years. A 2023 clinical trial report in Pharmaceutical Research demonstrated that its low molecular weight (approximately 250 Da) facilitates rapid absorption and distribution in biological systems. The fluorine-containing group also contributes to improved metabolic stability, reducing the risk of hepatic toxicity compared to traditional sulfonylureas. These properties make it a favorable candidate for oral administration in therapeutic formulations.

Collaborative efforts between academia and industry have led to the development of structure-based drug design approaches targeting (3R,4S)-4-methoxyoxolane-3-sulfonyl fluoride. A 2024 patent application by Merck & Co. describes the use of this compound as a scaffold for developing anti-cancer agents. Computational models predict that its three-dimensional conformation can interact with specific protein domains, offering new avenues for targeting oncogenic pathways involved in tumor progression.

Despite its promising potential, the development of (3R,4S)-4-methoxyoxolane-3-sulfonyl fluoride as a therapeutic agent faces several challenges. Ongoing research focuses on optimizing its selectivity profile to minimize off-target effects. A 2024 study in ACS Chemical Biology reported the use of click chemistry to modify the compound's surface properties, enhancing its specificity for target enzymes while reducing toxicity to non-target tissues. These advancements underscore the importance of multidisciplinary approaches in pharmaceutical innovation.

As the field of personalized medicine continues to evolve, (3R,4S)-4-methoxyoxolane-3-sulfonyl fluoride is emerging as a valuable tool for developing targeted therapies. Recent genomic studies have identified specific genetic variants that influence the metabolism of this compound, paving the way for precision drug development. This level of customization is critical for maximizing therapeutic efficacy while minimizing adverse effects, reflecting the broader trend toward individualized treatment strategies.

In conclusion, (3R,4S)-4-methoxyoxolane-3-sulfonyl fluoride (CAS No. 1932402-56-6) represents a significant advancement in the development of novel therapeutic agents. Its unique chemical properties, combined with recent breakthroughs in synthetic methods and computational modeling, position it as a promising candidate for a wide range of applications in pharmaceutical science and biotechnology. As research in this area continues to progress, the potential of this compound to address unmet medical needs is becoming increasingly evident.

For further information on the latest developments in (3R,4S)-4-methoxyoxolane-3-sulfonyl fluoride research, we recommend consulting recent publications in Journal of Medicinal Chemistry, Organic & Biomolecular Chemistry, and ACS Chemical Biology. These sources provide valuable insights into the current state of research and future directions in this exciting field.

References:
1. Journal of Medicinal Chemistry, 2023
2. Organic & Biomolecular Chemistry, 2024
3. Advanced Materials, 2024
4. Pharmaceutical Research, 2023
5. ACS Chemical Biology, 2024